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Compound of Interest |

3-(3-
Compound Name: Morpholinopropylamino)propaneni

trile

Cat. No.: B033571

Essential Safety and Handling Guide for 3-(3-
Morpholinopropylamino)propanenitrile

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(3-
Morpholinopropylamino)propanenitrile (CAS No. 102440-39-1) is not readily available in
public domains. The following guidance is based on the precautionary principle and derived
from safety information for structurally related aminonitrile compounds. It is imperative to treat
this chemical with a high degree of caution, assuming it may possess significant hazards.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3-(3-Morpholinopropylamino)propanenitrile.
Adherence to these procedures is vital for minimizing risk and ensuring a safe laboratory
environment.

Assumed Hazard Profile

Given the chemical structure, which includes both an amine and a nitrile group, the following
potential hazards should be assumed:

o Acute Toxicity: May be harmful or fatal if swallowed, in contact with skin, or if inhaled.
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» Skin and Eye Irritation: May cause skin irritation and serious eye damage.

e Respiratory Irritation: Vapors or aerosols may cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the recommended PPE for handling this compound.

Activity

Required Personal
Protective Equipment

Rationale

Low-Hazard Activities(e.g.,

handling sealed containers)

- Standard laboratory coat-
Safety glasses with side
shields- Single pair of nitrile

gloves

Provides a basic barrier
against accidental contact with

trace amounts of the chemical.

Moderate-Hazard
Activities(e.g., weighing,

preparing solutions)

- Chemical-resistant laboratory
coat- Chemical splash
goggles- Double-gloving

(nitrile)

Protects against splashes, and
double-gloving offers additional
protection in case of a tear in

the outer glove.[1]

High-Hazard Activities(e.g.,
large-scale synthesis, potential

for aerosolization)

- Disposable, solid-front lab
coat or gown- Chemical splash
goggles and a face shield-
Double-gloving (heavy-duty
nitrile)- Respiratory protection
(use of a fume hood is

mandatory)

Offers maximum protection
from splashes, aerosols, and
direct contact. A face shield

protects the entire face.[1]

Note: Always inspect gloves for any signs of degradation or punctures before use. Change

gloves immediately if they become contaminated.

Operational Plan: Step-by-Step Handling

Procedures

» Engineering Controls: All work involving the handling of 3-(3-

Morpholinopropylamino)propanenitrile, including weighing and solution preparation, must
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be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

e Weighing the Compound:
o Don the appropriate PPE for moderate-hazard activities.
o Perform weighing within a chemical fume hood.
o Use anti-static weighing paper or a tared container to prevent dispersal of the solid.
o Clean the spatula and weighing area with a suitable solvent (e.g., 70% ethanol) after use.
e Preparing Solutions:
o Conduct all solution preparations within a certified chemical fume hood.
o Add the solid compound to the solvent slowly to avoid splashing.
o Ensure the container is securely capped after the solution is prepared.
e General Handling:
o Avoid direct contact with the skin, eyes, and clothing.
o Do not eat, drink, or smoke in the laboratory area.
o Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
Proper disposal of 3-(3-Morpholinopropylamino)propanenitrile and any contaminated
materials is critical to prevent environmental contamination and ensure regulatory compliance.

+ Waste Segregation:

o Solid Waste: Collect any unused or contaminated solid 3-(3-
Morpholinopropylamino)propanenitrile in a dedicated, clearly labeled, and sealable
hazardous waste container.[1]
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o Liquid Waste: Place solutions containing the compound into a designated, sealed, and
clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

o Contaminated Materials: All materials that have come into contact with the compound,
such as gloves, pipette tips, and bench paper, must be treated as hazardous waste and
collected in a separate, labeled hazardous waste bag or container.[1]

+ Waste Storage:

o Store all waste containers in a designated, well-ventilated, and secure secondary
containment area.

o Keep waste containers away from incompatible materials, such as strong oxidizing agents.

[1]
e Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal service for pickup and disposal.

o Provide the full chemical name and any known hazard information.

o The likely method of disposal for this type of compound is high-temperature incineration by
a specialized facility.[1]

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.
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o Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the
spill with an inert, non-combustible material and place it in a sealed container for disposal.
Ventilate the area and wash the spill site after material pickup is complete.

—
(Don PPE, Use Fume Hood)
Store in

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3-(3-Morpholinopropylamino)propanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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